N1-(3-chloro-4-fluorophenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C18H23ClFN3O2S/c19-15-9-13(1-2-16(15)20)22-18(25)17(24)21-10-12-3-6-23(7-4-12)14-5-8-26-11-14/h1-2,9,12,14H,3-8,10-11H2,(H,21,24)(H,22,25)
• InChI Key: UDJZTZGJTZFPLF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NC2=CC(=C(C=C2)F)Cl)C3CCSC3
• Molecular Formula: C18H23ClFN3O2S
• Molecular Weight: 399.9 g/mol
• CAS No.: 2034573-33-4

Description

N1-(3-chloro-4-fluorophenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H23ClFN3O2S and its molecular weight is 399.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Radiotracers

The synthesis of radiolabeled compounds like N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide demonstrates the feasibility of nucleophilic displacement for the development of PET radiotracers. Such methodologies could be applicable to the synthesis of derivatives of the specified compound for imaging studies, particularly in neuroscience (Katoch-Rouse et al., 2003).

Medicinal Chemistry and Drug Discovery

Research on novel derivatives of 2-pyridinemethylamine as selective, potent, and orally active agonists at 5-HT1A receptors indicates a direction where modifications of the core structure can lead to compounds with significant therapeutic potential, especially in treating depression and anxiety (Vacher et al., 1999).

Antimicrobial and Antipathogenic Activity

Studies on the synthesis and antipathogenic activity of new thiourea derivatives provide insights into the potential for developing antimicrobial agents. Given the structural complexity and activity profiles of these compounds, similar strategies could be envisioned for the specified compound, exploring its utility in combating microbial infections (Limban et al., 2011).

Corrosion Inhibition

Quantum chemical and molecular dynamic simulation studies on piperidine derivatives for the corrosion inhibition of iron reveal the importance of understanding the interaction between chemical compounds and metal surfaces. This research area could provide a completely different application for the specified compound, potentially in materials science or as a protective agent in industrial contexts (Kaya et al., 2016).